Cas no 2581-45-5 (1,3-Benzenedisulfonicacid, 1,3-diphenyl ester)

• Product Name: 1,3-Benzenedisulfonicacid, 1,3-diphenyl ester
• CAS No: 2581-45-5
• MF: C₁₈H₁₄O₆S₂
• MW: 390.430162906647
• CID: 262608
• PubChem ID: 257662
• Update Time: 2025-04-19

1,3-Benzenedisulfonicacid, 1,3-diphenyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 1,3-diphenyl ester
• diphenyl benzene-1,3-disulfonate
• AC1L5X9E
• AC1Q6Y0F
• AR-1H8358
• Benzene-1,3-disulfonic acid diphenyl ester
• CTK4F6508
• diphenyl 1,3-benzene disulfonate
• NSC86045
• AKOS000727615
• 2581-45-5
• diphenyl 1,3-benzenedisulfonate
• NSC-86045
• NSC 86045
• DTXSID60292843

• Inchi： 1S/C18H14O6S2/c19-25(20,23-15-8-3-1-4-9-15)17-12-7-13-18(14-17)26(21,22)24-16-10-5-2-6-11-16/h1-14H
• InChI Key： NRFDGBFJANBYCU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)S(=O)(=O)OC1C=CC=CC=1)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 390.02322
• Monoisotopic Mass: 390.02318051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74
• LogP: 5.38360